Cas no 151276-57-2 (Methyl 16-cyanohexadecanoate)

Methyl 16-cyanohexadecanoate structure
Methyl 16-cyanohexadecanoate structure
Product name:Methyl 16-cyanohexadecanoate
CAS No:151276-57-2
MF:C18H33NO2
MW:295.46012
CID:1324323
PubChem ID:86171484

Methyl 16-cyanohexadecanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 16-cyanohexadecanoate
    • hexadecanoic acid, 16-cyano-, methyl ester
    • LogP
    • hexadecanoic acid, 16-cyano-, methyl ester; Methyl 16-cyanohexadecanoate; LogP
    • 151276-57-2
    • DB-114602
    • SCHEMBL3044294
    • DTXSID901309434
    • Inchi: InChI=1S/C18H33NO2/c1-21-18(20)16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-17-19/h2-16H2,1H3
    • InChI Key: BOGBHASNNSOTPN-UHFFFAOYSA-N
    • SMILES: COC(=O)CCCCCCCCCCCCCCCC#N

Computed Properties

  • Exact Mass: 295.25129
  • Monoisotopic Mass: 295.251129295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.1Ų
  • XLogP3: 6.4

Experimental Properties

  • PSA: 50.09

Methyl 16-cyanohexadecanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM328310-10g
methyl 16-cyanohexadecanoate
151276-57-2 95%+
10g
$4615 2022-06-12
Chemenu
CM328310-5g
methyl 16-cyanohexadecanoate
151276-57-2 95%+
5g
$4385 2022-06-12

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